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Compound of Interest

Ethyl 2,6-dihydroxy-4-
Compound Name:

methylbenzoate
CAS No.: 90904-35-1
Cat. No.: B12702227

Get Quote

Introduction & Compound Analysis

Ethyl 2,6-dihydroxy-4-methylbenzoate (CAS: 90904-35-1) is a structural isomer of the well-
known lichen metabolite Ethyl Orsellinate (Ethyl 2,4-dihydroxy-6-methylbenzoate). While the
2,4-isomer is extensively documented for its cytotoxic and antimicrobial properties, the 2,6-
isomer represents a distinct chemical entity with unique intramolecular hydrogen bonding
potential.

Structural Significance

The 2,6-dihydroxy substitution pattern places two hydroxyl groups ortho to the ethyl ester
moiety. This creates a "dual-clamped" hydrogen bonding environment around the carbonyl
oxygen, theoretically increasing lipophilicity compared to its 2,4-isomer. Researchers
investigating this compound are typically exploring:

o Antioxidant Capacity: The symmetric phenolic hydroxyls suggest potent radical scavenging
activity.
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o Anti-inflammatory Potential: Structural similarity to salicylates suggests potential inhibition of
cyclooxygenase (COX) or lipoxygenase (LOX) pathways.

e Pharmaceutical Intermediates: Use as a scaffold for resorcinolic drug synthesis.

Note on Isomer Distinction: Literature often defaults to "Ethyl Orsellinate" (2,4-isomer). Ensure
your procurement specifically verifies CAS 90904-35-1 (2,6-isomer) via NMR/HPLC, as
biological activity may differ significantly due to the altered steric environment.

Preparation & Handling
Solubility Profile

Unlike polar salts, Ethyl 2,6-dihydroxy-4-methylbenzoate is a lipophilic phenol. It exhibits
poor aqueous solubility and requires organic co-solvents for in vitro introduction.

- . Max Conc.
Solvent Solubility Rating Usage Note
(Approx)
Preferred vehicle for
DMSO Excellent >50 mM
cell assays.
Suitable for
Ethanol Good ~25 mM antioxidant assays
(DPPH).
Do not dissolve
Water/PBS Poor <0.1 mM directly. Precipitates

immediately.

Stock Solution Protocol

Objective: Prepare a 50 mM Master Stock.

¢ Weighing: Accurately weigh 9.81 mg of Ethyl 2,6-dihydroxy-4-methylbenzoate (MW
196.20 g/mol).

¢ Solubilization: Add 1.0 mL of sterile, anhydrous DMSO (dimethyl sulfoxide).
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» Mixing: Vortex vigorously for 30 seconds. If crystals persist, sonicate in a water bath at 37°C
for 5 minutes.

o Storage: Aliquot into amber microcentrifuge tubes (light sensitive). Store at -20°C. Stable for
6 months.

Self-Validating Step: Before use, thaw an aliquot and centrifuge at 10,000 x g for 1 minute. If a
pellet is visible, the compound has crashed out; re-sonicate or discard.

Cell Viability & Cytotoxicity Profiling (MTT Assay)

Rationale: Before assessing functional bioactivity, the non-cytotoxic range must be established.
Phenolic esters can exhibit cytotoxicity at high concentrations via membrane disruption or
mitochondrial uncoupling.

Experimental Workflow (Graphviz)

Cell Seeding Adhesion (24h Compound Treatment End Point Add MTT Reagent Remove Media Solubilize Formazan Quantif Absorbance Read
(96-well plate) (24-72 hrs) (Incubate 4 hrs) (DMSO) (570 nm)

Click to download full resolution via product page

Caption: Standard MTT cytotoxicity workflow. Critical checkpoints include cell adhesion time
and complete solubilization of formazan crystals.

Detailed Protocol

Cell Lines: L929 (Fibroblasts) or HepG2 (Liver carcinoma). Reagents: MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

e Seeding: Plate cells at

cells/well in 100 pL media. Incubate 24h at 37°C/5% COs.

e Treatment Preparation:

o Prepare serial dilutions of the 50 mM Stock in culture media.
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o Recommended Range: 0, 10, 25, 50, 100, 200 pM.

o Control: Vehicle control (Media + 0.4% DMSO). Note: DMSO > 0.5% is cytotoxic.

 Incubation: Aspirate old media and add 100 pL of treatment media. Incubate for 48 hours.
e MTT Addition: Add 10 pL of MTT solution (5 mg/mL in PBS) to each well. Incubate 4 hours.

o Solubilization: Carefully aspirate media (do not disturb purple crystals). Add 100 uL DMSO.
Shake plate for 10 mins.

o Measurement: Measure Absorbance (OD) at 570 nm (reference 630 nm).
Calculation:

Functional Bioassay: Antioxidant Capacity (DPPH)

Rationale: The 2,6-dihydroxy structure is a prime candidate for Radical Scavenging Activity
(RSA). The DPPH assay is the industry standard for lipophilic phenols.

Mechanism of Action

The phenolic hydrogens (Ar-OH) donate a hydrogen atom to the stable DPPH radical (purple),
converting it to the non-radical hydrazine form (yellow).

Protocol

» Reagent Prep: Prepare 0.1 mM DPPH solution in Ethanol (freshly made, protect from light).
o Sample Prep: Dilute compound in Ethanol to concentrations: 5, 10, 20, 40, 80 uM.

e Assay Setup:

[¢]

Sample: 100 pL Sample + 100 pL DPPH solution.

[e]

Control: 100 pL Ethanol + 100 uL DPPH solution.

o

Blank: 200 pL Ethanol.
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e Incubation: 30 minutes in the dark at Room Temperature.
e Read: Absorbance at 517 nm.
Data Interpretation: Calculate the IC50 (concentration required to scavenge 50% of radicals).

o Expected Result: Based on the structural analog Ethyl Orsellinate, the IC50 should be in the
low micromolar range (<50 uM), indicating potent antioxidant activity [1, 2].

Advanced Mechanism: Anti-Inflammatory Signaling

Rationale: Benzoate derivatives often modulate the NF-kB pathway. The 2,6-isomer may inhibit
Nitric Oxide (NO) production in LPS-stimulated macrophages.

Signaling Pathway Diagram (Graphviz)
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Caption: Hypothetical mechanism of action. The compound may prevent NF-kB translocation,
reducing downstream iNOS expression and NO release.

Nitric Oxide (Griess) Assay Protocol
o Cell Model: RAW 264.7 Macrophages.
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Induction: Pre-treat cells with Compound (10-50 pM) for 1 hour, then add LPS (1 pg/mL).
Incubate 24h.

Supernatant Collection: Transfer 100 pL of culture supernatant to a new plate.

Griess Reaction: Add 100 pL Griess Reagent (1:1 mix of 1% sulfanilamide and 0.1% NED).
Read: Measure absorbance at 540 nm immediately.

Standard Curve: Use Sodium Nitrite (

) to generate a standard curve (0-100 uM) for quantification.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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